Cas no 84660-14-0 (6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid)

• Product Name: 6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid
• CAS No: 84660-14-0
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 1032515
• PubChem ID: 135741583
• Update Time: 2025-06-14

6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid
• 4-oxo-2-pyridin-4-yl-1H-pyrimidine-6-carboxylic acid
• 84660-14-0
• EN300-686628
• DTXSID90516544
• 6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylicacid
• 6-Oxo-2-(pyridin-4-yl)-3,6-dihydropyrimidine-4-carboxylic acid

• Inchi： 1S/C10H7N3O3/c14-8-5-7(10(15)16)12-9(13-8)6-1-3-11-4-2-6/h1-5H,(H,15,16)(H,12,13,14)
• InChI Key： TYQKARYTPXYTEL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N=C(C2C=CN=CC=2)N1

Computed Properties

• Exact Mass: 217.04874109g/mol
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 91.6Ų

Additional information on 6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid

Comprehensive Overview of 6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 84660-14-0)

6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 84660-14-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the pyrimidine carboxylic acid family, which is known for its role in drug development and medicinal chemistry. The presence of both pyridine and pyrimidine rings in its structure makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid has surged, driven by their applications in drug discovery and biochemical assays. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules. The compound's CAS No. 84660-14-0 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern scientific inquiries.

One of the key reasons for the growing interest in 6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid is its potential role in addressing antibiotic resistance, a pressing global health issue. Scientists are exploring its derivatives as potential antimicrobial agents, leveraging its ability to interfere with bacterial enzymes. Additionally, its carboxylic acid functionality allows for further chemical modifications, making it a valuable intermediate in organic synthesis.

From a synthetic chemistry perspective, the compound's stability and reactivity under various conditions have been extensively studied. Its pyridin-4-yl moiety contributes to its solubility in polar solvents, which is advantageous for pharmaceutical formulations. Moreover, the dihydropyrimidine core is a common motif in FDA-approved drugs, underscoring its significance in medicinal chemistry.

Environmental and green chemistry enthusiasts are also exploring the compound's potential as a biodegradable alternative in industrial applications. Its relatively low toxicity profile, as indicated by preliminary studies, makes it a candidate for sustainable chemical processes. This aligns with the broader trend of developing eco-friendly compounds to reduce environmental impact.

In summary, 6-Oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 84660-14-0) is a multifaceted compound with promising applications in drug development, antimicrobial research, and sustainable chemistry. Its unique structural features and adaptability make it a subject of ongoing scientific exploration, addressing some of the most critical challenges in modern science and healthcare.